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Compound of Interest

Compound Name: Bromochloromethane

Cat. No.: B122714 Get Quote

This technical support center provides guidance for the safe disposal of bromochloromethane
waste in a research laboratory setting. The information is intended for researchers, scientists,

and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is bromochloromethane and what are its primary hazards?

A1: Bromochloromethane (CH₂BrCl), also known as Halon 1011, is a clear, colorless liquid

with a sweet, chloroform-like odor.[1][2] It is denser than water and insoluble in it.[1][2] The

primary hazards associated with bromochloromethane include:

Irritation: It is irritating to the eyes, skin, and respiratory system.[3]

Toxicity: Inhalation of vapors can cause central nervous system depression, dizziness, and

potential liver and kidney damage.[3][4]

Decomposition: When heated to decomposition, it can emit highly toxic fumes such as

hydrogen chloride, phosgene, carbon monoxide, and hydrogen bromide.[1][3]

Q2: How should I collect and store bromochloromethane waste?

A2: Bromochloromethane waste should be collected in a designated, properly labeled, and

sealed container.[5][6] The container should be made of a material compatible with

bromochloromethane and stored in a designated satellite accumulation area (SAA), such as
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a ventilated cabinet or fume hood.[6] Store it away from incompatible materials like strong

oxidizing agents, strong bases, and active metals such as aluminum, magnesium, and zinc.[2]

[3]

Q3: Can I dispose of small amounts of bromochloromethane waste down the drain?

A3: No. Bromochloromethane is insoluble in water and is considered a hazardous waste.[1]

[7] It should not be disposed of down the sanitary sewer.[8][9] All bromochloromethane waste

must be collected and disposed of through your institution's Environmental Health & Safety

(EHS) office or a licensed hazardous waste disposal service.[7][10]

Q4: What personal protective equipment (PPE) is required when handling

bromochloromethane waste?

A4: When handling bromochloromethane waste, the following PPE is recommended:

Eye Protection: Chemical safety goggles or a face shield.[4]

Hand Protection: Appropriate chemical-resistant gloves.[3]

Body Protection: A lab coat or chemical-resistant apron.[4]

Respiratory Protection: Work should be conducted in a well-ventilated area or under a

chemical fume hood to minimize inhalation exposure.[4][11] If vapor concentrations are high,

an organic vapor cartridge respirator may be necessary.[4]

Q5: Is bromochloromethane considered a regulated hazardous waste?

A5: Yes. While waste streams from the production of bromochloromethane may not be

specifically listed by the EPA in all contexts, the chemical itself is treated as a hazardous waste

due to its toxicity and potential environmental impact.[7][12] It is subject to federal and local

regulations for hazardous waste management, including proper storage, labeling, and disposal.

[6][7][12]
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Issue/Question Recommended Action

I have a small spill of bromochloromethane (less

than 100 mL) in a fume hood.

1. Ensure the fume hood is operational. 2.

Wearing appropriate PPE, absorb the spill with

an inert material like vermiculite, dry sand, or

earth.[7] 3. Collect the absorbent material into a

sealed container. 4. Label the container as

"Hazardous Waste: Bromochloromethane spill

debris." 5. Wipe the area with soap and water.

6. Contact your institution's EHS for pickup.

My bromochloromethane waste is mixed with

other solvents.

Do not mix incompatible waste streams.[6] If

you have a mixed waste stream, label the

container with the names and approximate

percentages of all components.[6] Consult your

EHS office for specific disposal instructions, as

mixed hazardous wastes may require special

handling.

The waste container for bromochloromethane is

full.

Once a hazardous waste container is full, it

must be dated and moved from the satellite

accumulation area for pickup by EHS within

three days.[6] Do not overfill containers.

How do I decontaminate glassware that has

contained bromochloromethane?

See the detailed "Protocol for Decontamination

of Laboratory Equipment" below. The general

procedure involves an initial rinse, followed by

washing with detergent and water.[13][14] The

initial rinsate may need to be collected as

hazardous waste.[13]

Chemical and Physical Properties
The following table summarizes key quantitative data for bromochloromethane.
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Property Value

Molecular Formula CH₂BrCl

Molecular Weight 129.38 g/mol [1]

Appearance Clear, colorless liquid[1][2]

Odor Sweet, chloroform-like[1][2]

Density 1.991 g/cm³ at 20°C[1]

Boiling Point 68°C (154°F) at 760 mmHg[1][2]

Melting Point -87.5°C (-126°F)[15]

Vapor Pressure 117 mmHg at 20°C (68°F)[2]

Water Solubility Insoluble (1 to 5 mg/mL at 20°C)[1][2]

Log Kow (Octanol/Water Partition Coefficient) 1.41[4]

Experimental Protocols
Protocol for Neutralization and Disposal of Small Spills
This protocol is for small spills contained within a chemical fume hood. For large spills,

evacuate the area and contact your institution's emergency response team.

Preparation: Ensure you are wearing the appropriate PPE (safety goggles, chemical-

resistant gloves, lab coat). Keep an inert absorbent material (e.g., vermiculite, sand, or a

commercial spill kit) readily available.

Containment: If the spill is spreading, create a dike around the spill using the absorbent

material.

Absorption: Gently cover the spill with the absorbent material.[7] Avoid creating dust.

Collection: Once the liquid is fully absorbed, carefully scoop the material into a designated,

sealable waste container.
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Labeling: Securely close the container and label it clearly as "Hazardous Waste" with the

contents listed (e.g., "Bromochloromethane contaminated vermiculite").[6]

Final Decontamination: Clean the spill area with a cloth or paper towels soaked in soap and

water. Dispose of the cleaning materials as hazardous waste.[16]

Disposal: Store the sealed waste container in your lab's satellite accumulation area and

arrange for pickup by your institution's EHS office.

Protocol for Decontamination of Laboratory Equipment
This protocol is for decontaminating non-disposable glassware and equipment that has been in

contact with bromochloromethane.

Initial Rinse: In a chemical fume hood, rinse the equipment with a small amount of a suitable

solvent in which bromochloromethane is soluble (e.g., acetone or ethanol). Collect this

initial rinsate as hazardous waste. Label the rinsate container appropriately.

Washing: Wash the equipment thoroughly with warm water and a laboratory detergent.[13]

Use a brush to scrub all surfaces.

Rinsing: Rinse the equipment multiple times with tap water, followed by a final rinse with

deionized water.

Drying: Allow the equipment to air dry completely or dry it in an oven, if appropriate for the

equipment type.

Verification (Optional): For critical applications, a final rinse with a clean solvent can be

collected and analyzed (e.g., by GC) to ensure all traces of bromochloromethane have

been removed.
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Bromochloromethane Waste Generated

Identify Waste Type

Liquid Waste
(Pure or in solution)

Liquid

Contaminated Solid Waste
(e.g., gloves, paper towels)

Solid

Spill Debris

Spill

Collect in a designated,
sealed, compatible container

Collect in a labeled,
sealed plastic bag or container

Label Container:
'Hazardous Waste'
List all components

Indicate hazards

Store in designated
Satellite Accumulation Area (SAA)

Ensure segregation from
incompatible materials

(bases, oxidizers, metals)

Container Full?

Segregated

No, continue accumulation

Date container
and request EHS pickup

within 3 days

Yes

Disposed via EHS

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of bromochloromethane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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